Cas no 944904-43-2 (3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one)

3-Amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one is a fluorinated heterocyclic compound featuring a trifluoromethyl group and an amino substituent on a dihydropyridinone scaffold. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino functionality provides a reactive site for further derivatization. This compound is useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its electron-withdrawing and steric effects. High purity and well-defined reactivity make it suitable for precision applications in drug discovery and fine chemical synthesis.

3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one structure

944904-43-2 structure

Product Name:3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one

CAS No:944904-43-2

MF:C₆H₅F₃N₂O

MW:178.111911535263

MDL:MFCD10696210

CID:1003545

PubChem ID:39871634

Update Time:2025-05-28

3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-(trifluoromethyl)pyridin-2-ol
- 3-Amino-2-hydroxy-6-(trifluoromethyl)pyridine
- 2(1H)-Pyridinone, 3-amino-6-(trifluoromethyl)-
- 3-amino-6-(trifluoromethyl)-1H-pyridin-2-one
- 3-Amino-6-trifluoromethyl-pyridin-2-ol
- 3-Amino-6-(trifluoromethyl)-2(1H)-pyridinone (ACI)
- 3-Amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one
- 3-Amino-6-trifluoromethyl-1H-pyridin-2-one
- 3-amino-2-hydroxy-6-trifluoromethylpyridine
- SCHEMBL1027473
- CS-0370456
- EN300-88479
- 944904-43-2
- I10934
- AKOS006227691
- 3-amino-2-hydroxy-6-(trifluoromethyl)pyridin
- MFCD10696210
- AB56760
- DTXSID50653863
- 3-amino-6-(trifluoromethyl)pyridin-2(1H)-one
- 3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one
- MDL： MFCD10696210
- Inchi： 1S/C6H5F3N2O/c7-6(8,9)4-2-1-3(10)5(12)11-4/h1-2H,10H2,(H,11,12)
- InChI Key： SAPBOWOBNMUXME-UHFFFAOYSA-N
- SMILES： O=C1C(N)=CC=C(C(F)(F)F)N1

Computed Properties

Exact Mass: 178.03500
Monoisotopic Mass: 178.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 59.14000
LogP: 1.96940

3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022004067-1g	3-Amino-2-hydroxy-6-(trifluoromethyl)pyridine	944904-43-2	97%	1g	$482.89	2023-08-31
Alichem	A022004067-5g	3-Amino-2-hydroxy-6-(trifluoromethyl)pyridine	944904-43-2	97%	5g	$1034.33	2023-08-31
Alichem	A022004067-10g	3-Amino-2-hydroxy-6-(trifluoromethyl)pyridine	944904-43-2	97%	10g	$1365.18	2023-08-31
Alichem	A022004067-25g	3-Amino-2-hydroxy-6-(trifluoromethyl)pyridine	944904-43-2	97%	25g	$2370.70	2023-08-31
Chemenu	CM126435-1g	3-amino-6-(trifluoromethyl)pyridin-2-ol	944904-43-2	95%	1g	$352	2021-08-05
Chemenu	CM126435-5g	3-amino-6-(trifluoromethyl)pyridin-2-ol	944904-43-2	95%	5g	$795	2021-08-05
Chemenu	CM126435-10g	3-amino-6-(trifluoromethyl)pyridin-2-ol	944904-43-2	95%	10g	$1062	2021-08-05
Chemenu	CM126435-25g	3-amino-6-(trifluoromethyl)pyridin-2-ol	944904-43-2	95%	25g	$1772	2021-08-05
Chemenu	CM126435-1g	3-amino-6-(trifluoromethyl)pyridin-2-ol	944904-43-2	95%	1g	$352	2024-07-19
Chemenu	CM126435-5g	3-amino-6-(trifluoromethyl)pyridin-2-ol	944904-43-2	95%	5g	$795	2024-07-19

3-amino-6-(trifluoromethyl)-1,2-dihydropyridin-2-one Production Method

Production Method 1

117519-07-0

944904-43-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, rt

Reference

: A versatile ligand for palladium-catalyzed meta-CH functionalizations

, World Intellectual Property Organization, , ,

Production Method 2

117519-07-0

944904-43-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, rt

Reference

: Ligand-Promoted Meta-C-H Arylation of Anilines, Phenols, and Heterocycles

Wang, Peng; Farmer, Marcus E.; Huo, Xing; Jain, Pankaj; Shen, Peng-Xiang; et al, Journal of the American Chemical Society, 2016, 138(29), 9269-9276